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Compound of Interest

Compound Name:
4-Methyl-5-nitroindoline

hydrochloride

CAS No.: 1956318-86-7

Cat. No.: B11889528

Get Quote

Executive Summary & Chemical Profile
4-Methyl-5-nitroindoline hydrochloride is a nitro-substituted indole derivative commonly

used as an intermediate in pharmaceutical synthesis. Its disposal requires strict adherence to

protocols governing toxic organic nitrates and acidic salts.

Unlike standard organic waste, this compound presents a dual hazard: the nitro group

(potential toxicity/environmental persistence) and the hydrochloride salt (corrosivity/acidity).

Critical Operational Directive: Do NOT attempt to neutralize the hydrochloride salt to its free

base prior to disposal. Doing so precipitates 4-methyl-5-nitroindoline as a fine solid, increasing

inhalation risks and creating potential dust explosion hazards.
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Parameter Detail

Chemical Name 4-Methyl-5-nitroindoline hydrochloride

CAS Number (Free Base)
165250-69-1 (Refer to specific SDS for salt

CAS)

Molecular Formula C₉H₁₀N₂O₂[1] · HCl

Hazard Class 6.1 (Toxic), 8 (Corrosive)

Primary Disposal Route High-Temperature Incineration (with scrubber)

RCRA Status (USA)
Characteristic Hazardous Waste

(Toxic/Ignitable)

Safety Assessment & Pre-Disposal Handling
Expert Insight: The presence of the nitro group at the C5 position increases the compound's

stability relative to other nitrogen-rich energetic materials, but it remains susceptible to thermal

decomposition. The HCl salt form creates an acidic micro-environment that can corrode metal

waste containers.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 or P100 particulate respirator (if handling solids outside a fume hood).

Dermal:Double-gloving is mandatory. Use Nitrile (outer) over Latex (inner) to prevent

permeation of the nitro-aromatic moiety.

Eye/Face: Chemical splash goggles. Face shield recommended if handling liquid stock

solutions >100mL.

Incompatibility Warning
STOP AND CHECK: Ensure the waste stream is free of oxidizers (e.g., Peroxides, Nitric Acid).

Mixing nitroindolines with strong oxidizers can lead to uncontrolled exothermic reactions.
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The following decision tree illustrates the segregation logic required to prevent cross-

contamination and ensure regulatory compliance.
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Figure 1: Segregation workflow for 4-Methyl-5-nitroindoline HCl. Note that both liquid streams

eventually route to incineration, but must be separated initially to prevent halogen-related

corrosion in storage drums.
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Protocol A: Solid Waste (Excess Reagent)
Use this for expired salts, spill cleanup residues, or weighing boat scraps.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use

metal containers due to the corrosive nature of the hydrochloride salt [1].

Primary Containment: Place the solid waste into a clear LDPE bag. Twist and tape the neck

of the bag to seal.

Secondary Containment: Place the sealed bag into the HDPE jar.

Labeling: Affix a hazardous waste label.

Constituents: "4-Methyl-5-nitroindoline HCl, 95%"

Hazards: Toxic, Corrosive.

Storage: Store in a cool, dry flammables cabinet until pickup. Avoid exposure to direct

sunlight (nitro compounds can be photosensitive).

Protocol B: Liquid Waste (Reaction Mixtures/HPLC
Waste)
Use this for mother liquors or dissolved samples.

pH Check: Check the pH of the solution.

If pH < 2: Do not neutralize. Label as "Acidic Organic Waste."

Why? As noted in Section 1, raising the pH will precipitate the free base, creating sludge

that clogs incinerator nozzles [2].

Segregation:

If dissolved in Dichloromethane (DCM) or Chloroform: Pour into "Halogenated Waste"

carboy.
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If dissolved in Methanol, DMSO, or Ethyl Acetate: Pour into "Non-Halogenated Waste"

carboy.

Rinsing: Triple-rinse the original vessel with the compatible solvent. Add rinsate to the waste

container.

Cap Venting: Ensure waste caps are vented (e.g., Eco-Funnel™) to prevent pressure

buildup from potential off-gassing.

Protocol C: Contaminated Glassware
Triple Rinse: Rinse glassware 3x with a polar solvent (Methanol or Acetone).

Disposal of Rinsate: Treat rinsate as Protocol B.

Glass Disposal: Once triple-rinsed, the glassware is legally considered "RCRA Empty" [3]. It

can be washed normally or disposed of in a broken glass box.

Regulatory Compliance & Logistics
RCRA Waste Codes (USA)
While 4-Methyl-5-nitroindoline is not explicitly "P-listed" (acutely hazardous) by name in 40

CFR 261.33, it must be characterized by its properties:

D001: Ignitable (if in flammable solvent).

D002: Corrosive (due to HCl salt, if pH < 2).

General Rule: Treat as Hazardous Waste Class 6.1 for transport.

Final Destruction Method
The only acceptable final destruction method is High-Temperature Incineration (1000°C+) with

secondary combustion and gas scrubbing.

Mechanism: Thermal oxidation breaks the nitro-aromatic ring into CO₂, H₂O, and NOₓ.
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Scrubbing: The HCl component requires alkaline scrubbing to capture acidic vapors,

preventing release into the atmosphere [4].

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

National Academies Press. [Link]

U.S. Environmental Protection Agency. (2023). Incineration of Hazardous Waste: Technical

Guidance. EPA.gov. [Link]

U.S. Environmental Protection Agency. (2025). RCRA Empty Container Regulations (40 CFR

261.7). EPA.gov. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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